Cas no 214353-00-1 (butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate)
214353-00-1 structure
Product Name:butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate
CAS No:214353-00-1
MF:C21H28O9
MW:424.441627502441
CID:1401182
PubChem ID:6440343
Update Time:2025-04-20
butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 1,3,4-trihydroxy-5-(((2E)-3-(4-hydroxy-3-methoxyphenyl)-1-oxo-2-propenyl)oxy)-, butyl ester, (1S,3R,4R,5R)-
- butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-[(E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxycyclohexane-1-carboxylate
- Hycandinic acid ester-1
- 214353-00-1
-
- Inchi: 1S/C21H28O9/c1-3-4-9-29-20(26)21(27)11-15(23)19(25)17(12-21)30-18(24)8-6-13-5-7-14(22)16(10-13)28-2/h5-8,10,15,17,19,22-23,25,27H,3-4,9,11-12H2,1-2H3/b8-6+/t15-,17-,19-,21+/m1/s1
- InChI Key: VMOJOFCRHPIIGU-CTEQKCRWSA-N
- SMILES: O(C(/C=C/C1C=CC(=C(C=1)OC)O)=O)[C@H]1[C@@H]([C@@H](C[C@@](C(=O)OCCCC)(C1)O)O)O
Computed Properties
- Exact Mass: 424.17334
- Monoisotopic Mass: 424.173332
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 143
- XLogP3: 1.5
Experimental Properties
- Density: 1.35
- Boiling Point: 579.2°C at 760 mmHg
- Flash Point: 196.7°C
- Refractive Index: 1.59
- PSA: 142.75
butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
214353-00-1 (butyl (1S,3R,4R,5R)-1,3,4-trihydroxy-5-{[(2E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoyl]oxy}cyclohexanecarboxylate) Related Products
- 1241-87-8(1-Caffeoylquinic acid)
- 14534-61-3(3,4-Dicaffeoylquinic acid)
- 2450-53-5(Isochlorogenic acid A)
- 906-33-2(Neochlorogenic acid)
- 6001-76-9(chlorogenic acid hemihydrate)
- 89919-62-0(3,5-O-Dicaffeoylquinic acid)
- 327-97-9(Chlorogenic acid)
- 1182-34-9(1,4-Dicaffeoylquinic acid)
- 29708-87-0(Cyclohexanecarboxylic acid,3-[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-1,4,5-trihydroxy-,methyl ester, (1S,3R,4R,5R)-)
- 905-99-7(4-O-Caffeoylquinic Acid)
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